![molecular formula C9H9BrN2O B1526738 8-Bromo-3,4-dihydro-1H-benzo[e][1,4]diazepin-5(2H)-one CAS No. 1379324-91-0](/img/structure/B1526738.png)
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[C:4](F)[CH:3]=1.[CH2:12]([NH2:15])[CH2:13][NH2:14].F[P-](F)(F)(F)(F)F.N1(OC(N(C)C)=[N+](C)C)C2N=CC=CC=2N=N1.[OH-].[Na+]>C(Cl)Cl.CN(C=O)C>[Br:1][C:2]1[CH:10]=[CH:9][C:5]2[C:6](=[O:8])[NH:15][CH2:12][CH2:13][NH:14][C:4]=2[CH:3]=1 |f:2.3,4.5|
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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BrC1=CC(=C(C(=O)O)C=C1)F
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C(CN)N
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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F[P-](F)(F)(F)(F)F.N1(N=NC2=C1N=CC=C2)OC(=[N+](C)C)N(C)C
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the reaction stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was reacted in a sealed tube under argon with microwave irradiation at 150 C for 30 min
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Duration
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30 min
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Type
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TEMPERATURE
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Details
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The reaction was cooled
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Type
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CUSTOM
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Details
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to give a homogeneous solution
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Type
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TEMPERATURE
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Details
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The reaction was then heated to 95 C for 15 hours
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Duration
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15 h
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Type
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TEMPERATURE
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Details
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cooled
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Type
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STIRRING
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Details
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The mixture was stirred at room temperature for 1 hour
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Duration
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1 h
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Type
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CONCENTRATION
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Details
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the reaction was concentrated in vacuo
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate 3×
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Type
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CUSTOM
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Details
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the organic layers were dried
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by flash chromatography
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Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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BrC=1C=CC2=C(NCCNC2=O)C1
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 150 mg |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
